Cas no 1887-02-1 (Tetrahydroxy-1,4-benzoquinone disodium salt)

• Product Name: Tetrahydroxy-1,4-benzoquinone disodium salt
• CAS No: 1887-02-1
• MF: C₆H₂Na₂O₆
• MW: 216.056024074554
• MDL: MFCD00036127
• CID: 143337
• PubChem ID: 87576129
• Update Time: 2025-05-19

Tetrahydroxy-1,4-benzoquinone disodium salt Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2,3,5,6-tetrahydroxy-, sodium salt (1:2)
• Tetrahydroxy-1,4-benzoquinone Disodium Salt
• 2,3,5,6-tetrahydroxy-1,4-benzoquinone,disodium salt
• DISODIUM SALT TETRAHYDROXYQUINONE
• Einecs 217-557-2
• Nci 974
• Tetrahydroxy-p-benzoquinone diisodium salt
• TETRAHYDROXY-P-BENZOQUINONE DISODIUM SALT
• TETRAHYDROXYQUINONE DISODIUM SALT
• 2,3,5,6-Tetrahydroxy-2,5-cyclohexadiene-1,4-dione sodium salt
• Nsc 33520
• p-Benzoquinone, 2,3,5,6-tetrahydroxy-, disodium salt (8ci)
• 2,3,5,6-tetrahydroxy-1,4-benzoquinone, disodium salt
• Sodium 4,5-Dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,2-bis(olate)
• Tetroquinone disodium derivative
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrahydroxy-, disodium salt
• IOZ23KE65J
• Tetrahydroxyquinone, disodium salt
• Tetrahydroxyquinone disodium derivative
• 2,5-Cyclohexadiene-1,4-dione, 2,3,5,6-tetrahydroxy-, sodium salt (1:2)
• M 122
• disodium 4,6-dihyd
• AKOS025117581
• MFCD00036127
• p-Benzoquinone, 2,3,5,6-tetrahydroxy-, disodium salt
• C6H2Na2O6
• FT-0690194
• SODIUM, ((DIHYDROXY-P-BENZOQUINONYLENE)DIOXY)DI-
• NSC-33520
• TETROQUINONE DISODIUM SALT
• TETROQUINONE DISODIUM SALT [MI]
• T0122
• UNII-IOZ23KE65J
• Tetroquinone disodium
• p-Benzoquinone, tetrahydroxy-, disodium deriv.
• DTXSID7062037
• 1887-02-1
• Tetrahydroxyquinone disodium
• CS-W014866
• tetrahydroxy-1,4-benzoquinone disodium
• J-524885
• Sodium4,5-Dihydroxy-3,6-dioxocyclohexa-1,4-diene-1,2-bis(olate)
• disodium;4,6-dihydroxy-2,5-dioxocyclohexa-3,6-diene-1,3-diolate
• Q27280829
• D82082
• SOSMJTGSYNGZAV-UHFFFAOYSA-L
• Tetrahydroxy-1,4-benzoquinone disodium salt

• MDL： MFCD00036127
• Inchi： 1S/C6H4O6.2Na/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h7-8,11-12H;;/q;2*+1/p-2
• InChI Key： SOSMJTGSYNGZAV-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].OC1=C(C(C(=C(C1=O)O)[O-])=O)[O-]

Computed Properties

• Exact Mass: 215.96500
• Monoisotopic Mass: 215.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 121

Experimental Properties

• Density: 2.609g/cm3
• Boiling Point: 370.6ºC at 760mmHg
• Flash Point: 192.1ºC
• PSA: 120.72000
• LogP: -0.46160
• Merck: 9249

Tetrahydroxy-1,4-benzoquinone disodium salt Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Tetrahydroxy-1,4-benzoquinone disodium salt

Tetrahydroxy-1,4-benzoquinone disodium salt (CAS No. 1887-02-1): A Comprehensive Overview

The compound Tetrahydroxy-1,4-benzoquinone disodium salt, identified by the CAS registry number 1887-02-1, is a significant chemical entity with diverse applications across various industries. This compound, also referred to as sodium 1,4-benzoquinone dihydroxide, has garnered attention due to its unique chemical properties and potential uses in fields such as biotechnology, food science, and pharmaceuticals. Recent advancements in research have further elucidated its mechanisms of action and expanded its applicability.

Chemically, Tetrahydroxy-1,4-benzoquinone disodium salt is characterized by its quinone structure, which plays a pivotal role in its reactivity and functionality. The presence of hydroxyl groups at the 1 and 4 positions of the benzoquinone ring imparts specific electronic properties that make it suitable for various chemical transformations. The sodium counterion not only enhances its solubility in aqueous solutions but also facilitates its use in pH-sensitive environments.

Recent studies have highlighted the potential of Tetrahydroxy-1,4-benzoquinone disodium salt as a versatile oxidizing agent. Its ability to participate in redox reactions has been exploited in processes such as enzyme immobilization and biosensor development. For instance, researchers have demonstrated its effectiveness in stabilizing enzymes through oxidative cross-linking, thereby improving their catalytic efficiency and operational stability.

In the food industry, this compound has been investigated for its antioxidant properties. Antioxidants are crucial in preventing oxidative degradation of food products, thereby extending their shelf life. Experimental data indicate that Tetrahydroxy-1,4-benzoquinone disodium salt exhibits potent radical scavenging activity, making it a promising candidate for use in food preservatives.

The pharmaceutical sector has also witnessed interest in this compound due to its potential therapeutic applications. Preclinical studies suggest that it may possess anti-inflammatory and antimicrobial properties. These findings underscore the need for further research to explore its efficacy in treating inflammatory disorders and infectious diseases.

From an environmental standpoint, the biodegradability of Tetrahydroxy-1,4-benzoquinone disodium salt has been a topic of recent investigation. Studies indicate that under aerobic conditions, this compound undergoes microbial degradation, reducing its environmental footprint. This characteristic is particularly important for industries seeking eco-friendly chemical solutions.

In conclusion, Tetrahydroxy-1,4-benzoquinone disodium salt (CAS No. 1887-02-1) stands out as a multifaceted chemical entity with promising applications across various domains. Its unique chemical structure and functional properties continue to drive innovative research and development efforts. As scientific understanding deepens, this compound is poised to play an increasingly significant role in advancing technological and therapeutic solutions.